Methyl 4-(2-benzylbenzoyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate
Methyl 4-(2-benzylbenzoyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate
FPL 64176 is 1H-Pyrrole substituted at C-2 and -5 by methyl groups, at C-3 by methoxycarbonyl and at C-4 by a 2-benzylbenzoyl group. It has a role as a calcium channel agonist. It is a member of pyrroles and a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
120934-96-5
VCID:
VC0528415
InChI:
InChI=1S/C22H21NO3/c1-14-19(20(15(2)23-14)22(25)26-3)21(24)18-12-8-7-11-17(18)13-16-9-5-4-6-10-16/h4-12,23H,13H2,1-3H3
SMILES:
CC1=C(C(=C(N1)C)C(=O)OC)C(=O)C2=CC=CC=C2CC3=CC=CC=C3
Molecular Formula:
C22H21NO3
Molecular Weight:
347.4 g/mol
Methyl 4-(2-benzylbenzoyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate
CAS No.: 120934-96-5
Inhibitors
VCID: VC0528415
Molecular Formula: C22H21NO3
Molecular Weight: 347.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 120934-96-5 |
|---|---|
| Product Name | Methyl 4-(2-benzylbenzoyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate |
| Molecular Formula | C22H21NO3 |
| Molecular Weight | 347.4 g/mol |
| IUPAC Name | methyl 4-(2-benzylbenzoyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate |
| Standard InChI | InChI=1S/C22H21NO3/c1-14-19(20(15(2)23-14)22(25)26-3)21(24)18-12-8-7-11-17(18)13-16-9-5-4-6-10-16/h4-12,23H,13H2,1-3H3 |
| Standard InChIKey | MDMWHKZANMNXTF-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(N1)C)C(=O)OC)C(=O)C2=CC=CC=C2CC3=CC=CC=C3 |
| Canonical SMILES | CC1=C(C(=C(N1)C)C(=O)OC)C(=O)C2=CC=CC=C2CC3=CC=CC=C3 |
| Appearance | Solid powder |
| Description | FPL 64176 is 1H-Pyrrole substituted at C-2 and -5 by methyl groups, at C-3 by methoxycarbonyl and at C-4 by a 2-benzylbenzoyl group. It has a role as a calcium channel agonist. It is a member of pyrroles and a carboxylic ester. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | FPL 64176 FPL-64176 FPL64176 methyl 2,5-dimethyl-4-(2-(phenylmethyl)benzoyl)-1H-pyrrole-3-carboxylate |
| Reference | 1: Zhong W, Chebolu S, Darmani NA. Intracellular emetic signaling evoked by the L-type Ca(2+) channel agonist FPL64176 in the least shrew (Cryptotis parva). Eur J Pharmacol. 2018 Sep 5;834:157-168. doi: 10.1016/j.ejphar.2018.06.035. Epub 2018 Jun 30. PubMed PMID: 29966616; PubMed Central PMCID: PMC6104632. 2: Marom M, Hagalili Y, Sebag A, Tzvier L, Atlas D. Conformational changes induced in voltage-gated calcium channel Cav1.2 by BayK 8644 or FPL64176 modify the kinetics of secretion independently of Ca2+ influx. J Biol Chem. 2010 Mar 5;285(10):6996-7005. doi: 10.1074/jbc.M109.059865. Epub 2010 Jan 6. PubMed PMID: 20054004; PubMed Central PMCID: PMC2844149. 3: Cheng HC, Incardona J. Models of torsades de pointes: effects of FPL64176, DPI201106, dofetilide, and chromanol 293B in isolated rabbit and guinea pig hearts. J Pharmacol Toxicol Methods. 2009 Sep-Oct;60(2):174-84. doi: 10.1016/j.vascn.2009.05.010. Epub 2009 Jun 11. PubMed PMID: 19524054. |
| PubChem Compound | 3423 |
| Last Modified | Nov 11 2021 |
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